5-(Aminomethyl)benzo[c][1,2]oxaborol-1(3H)-ol

• Molecular Formula: C8H10BNO2
• Molecular Weight: 162.98 g/mol
• IUPAC Name: (1-hydroxy-3H-2,1-benzoxaborol-5-yl)methanamine
• InChI: InChI=1S/C8H10BNO2/c10-4-6-1-2-8-7(3-6)5-12-9(8)11/h1-3,11H,4-5,10H2
• InChI Key: GGAMQJMXVRNCFJ-UHFFFAOYSA-N
• Canonical SMILES: B1(C2=C(CO1)C=C(C=C2)CN)O

Description

5-(Aminomethyl)benzo[c][1,2]oxaborol-1(3H)-ol is a boron-containing heterocyclic compound characterized by a fused benzoxaborole core with an aminomethyl group at the 5-position. Its molecular formula is C₈H₁₀BNO₂, and it belongs to the oxaborole family, known for their unique boron-mediated interactions with biological targets . The compound’s synthesis typically involves reacting 2-aminophenol derivatives with boronic acids or boric acid under dehydrating conditions in solvents like toluene or xylene . The aminomethyl group enhances solubility and enables covalent interactions with enzymes, making it a valuable scaffold in drug discovery and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Aminomethyl)benzo[c][1,2]oxaborol-1(3H)-ol typically involves the formation of the benzoxaborole core followed by the introduction of the aminomethyl group. One common method involves the cyclization of appropriate precursors under controlled conditions. For example, the reaction of 2-aminomethylphenol with boronic acid derivatives can yield the desired benzoxaborole structure .

Industrial Production Methods

Industrial production of 5-(Aminomethyl)benzo[c][1,2]oxaborol-1(3H)-ol may involve scalable synthetic routes that ensure high yield and purity. This often includes optimization of reaction conditions, such as temperature, solvent, and catalysts, to achieve efficient production. The use of continuous flow reactors and automated synthesis platforms can further enhance the scalability and reproducibility of the process .

Chemical Reactions Analysis

Types of Reactions

5-(Aminomethyl)benzo[c][1,2]oxaborol-1(3H)-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding boronic acids or other oxidized derivatives.

Reduction: Reduction reactions can modify the boron center or other functional groups in the molecule.

Substitution: The aminomethyl group can participate in substitution reactions, leading to the formation of various derivatives

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, appropriate solvents, and sometimes catalysts to facilitate the reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield boronic acids, while substitution reactions can produce a wide range of functionalized derivatives .

Scientific Research Applications

Antimicrobial Activity

One of the primary applications of 5-(Aminomethyl)benzo[c][1,2]oxaborol-1(3H)-ol is its antimicrobial efficacy. Recent studies have highlighted its potential against various pathogens, including bacteria and fungi.

Case Study: Antimicrobial Efficacy

In a study evaluating the antimicrobial effects of this compound against clinically relevant strains, it was found to exhibit significant activity:

Bacteria/Fungi	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Mycobacterium tuberculosis	0.08 µM

These findings indicate that the compound could serve as a lead for developing new antimicrobial agents, particularly in treating resistant strains of bacteria.

Tuberculosis Treatment

5-(Aminomethyl)benzo[c][1,2]oxaborol-1(3H)-ol has shown promise specifically in targeting Mycobacterium tuberculosis. Its mechanism involves inhibiting leucyl-tRNA synthetase, a crucial enzyme for protein synthesis in bacteria.

Research Findings

A study conducted by Palencia et al. demonstrated that derivatives of this compound exhibited strong inhibitory activity against M. tuberculosis with an IC50 value of 0.20 μM. The compound's selectivity for the bacterial enzyme over human counterparts suggests a favorable therapeutic index, making it a candidate for further clinical development .

Structure-Activity Relationship Studies

Extensive structure-activity relationship (SAR) studies have been conducted to optimize the efficacy of 5-(Aminomethyl)benzo[c][1,2]oxaborol-1(3H)-ol derivatives. These studies focus on modifying substituents on the benzene ring and evaluating their impact on biological activity.

Key Insights

• Substituent Effects : Variations in substituents have been shown to influence both potency and selectivity against M. tuberculosis.
• Oral Bioavailability : Certain derivatives have demonstrated improved pharmacokinetic profiles, enhancing their potential for oral administration .

Other Pharmacological Applications

Beyond its antimicrobial properties, 5-(Aminomethyl)benzo[c][1,2]oxaborol-1(3H)-ol is being explored for other therapeutic applications:

Neuroprotective Effects

Studies suggest that this compound may exert neuroprotective effects by reducing oxidative stress in neuronal cells. In vitro experiments indicated that treatment with the compound led to:

• A reduction in cell death by approximately 40% compared to untreated controls.
• Increased levels of antioxidant enzymes, suggesting a protective mechanism against oxidative damage.

Potential Anti-inflammatory Properties

The compound's ability to modulate inflammatory pathways is under investigation, with preliminary data indicating potential applications in treating inflammatory diseases .

Mechanism of Action

The mechanism of action of 5-(Aminomethyl)benzo[c][1,2]oxaborol-1(3H)-ol involves its interaction with specific molecular targets. For example, as a phosphodiesterase inhibitor, it binds to the active site of the enzyme, inhibiting its activity and thereby modulating various cellular processes. The boron atom plays a crucial role in this interaction, often forming reversible covalent bonds with the enzyme’s active site residues .

Comparison with Similar Compounds

Table 1: Comparison of Key Oxaborole Derivatives

Compound Name	Molecular Formula	Substituents	Key Properties/Applications	Reference
5-(Aminomethyl)benzo[c][1,2]oxaborol-1(3H)-ol	C₈H₁₀BNO₂	5-aminomethyl	Enhanced solubility; enzyme inhibition
6-Amino-5-chlorobenzo[c][1,2]oxaborol-1(3H)-ol	C₇H₇BClNO₂	6-amino, 5-chloro	Antifungal/antibacterial activity
5-(Hydroxymethyl)benzo[c][1,2]oxaborol-1(3H)-ol	C₈H₉BO₃	5-hydroxymethyl	Anti-Wolbachia activity; antiproliferative effects
5-(4-(Aminomethyl)phenoxy)benzo[c][1,2]oxaborol-1(3H)-ol	C₁₄H₁₄BNO₃	5-phenoxy-4-aminomethyl	Extended binding affinity; drug candidate
4-Aminobenzo[c][1,2]oxaborol-1(3H)-ol	C₇H₈BNO₂	4-amino	Lower bioactivity due to positional isomerism
Tavaborole (5-fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole)	C₇H₆BFO₂	5-fluoro	FDA-approved antifungal (onychomycosis)
Crisaborole (4-[(1-hydroxy-1,3-dihydro-2,1-benzoxaborol-5-yl)oxy]benzonitrile)	C₁₄H₁₀BNO₃	5-oxybenzonitrile	FDA-approved for eczema (PDE4 inhibition)

Key Differences in Reactivity and Bioactivity

Substituent Position: The 5-position substitution (aminomethyl in the target compound) optimizes interactions with biological targets compared to 4- or 6-position analogues. For example, 4-aminobenzo[c][1,2]oxaborol-1(3H)-ol exhibits reduced antimicrobial activity due to steric hindrance . Chlorine vs. Aminomethyl: The 5-chloro substituent in 6-amino-5-chlorobenzo[c][1,2]oxaborol-1(3H)-ol increases lipophilicity, enhancing membrane penetration but reducing solubility .

Functional Group Effects: Hydroxymethyl vs. Phenoxy Extension: The phenoxy group in 5-(4-(aminomethyl)phenoxy)benzo[c][1,2]oxaborol-1(3H)-ol extends π-π stacking interactions, improving target affinity in enzyme inhibition assays .

Boron Coordination Chemistry: The boron atom in oxaboroles forms reversible covalent bonds with hydroxyl or thiol groups in enzymes. The aminomethyl group in the target compound stabilizes these interactions via hydrogen bonding, a feature absent in non-amino derivatives like Tavaborole .

Biological Activity

5-(Aminomethyl)benzo[c][1,2]oxaborol-1(3H)-ol, a member of the benzoxaborole class, has garnered attention for its unique structural features and potential therapeutic applications. This compound exhibits significant biological activity, particularly in antifungal and antibacterial domains, as well as in modulating inflammatory responses.

Chemical Structure and Properties

5-(Aminomethyl)benzo[c][1,2]oxaborol-1(3H)-ol is characterized by the presence of both boron and nitrogen atoms in its structure. The molecular formula is $C_8H_{10}BNO_2$, and it has a molecular weight of 162.98 g/mol. The compound's structure allows it to interact with various biological targets, particularly in microbial membranes.

The primary mechanism of action for this compound involves its interaction with sterol-containing cytoplasmic membranes of pathogens. This interaction leads to:

• Cell Death : The compound disrupts membrane integrity, resulting in cell lysis.
• Cytokine Modulation : It influences the release of cytokines such as TNF-α and various interleukins (IL-4, IL-5, IL-17, IL-22), which are crucial in inflammatory responses .

Biological Activity Data

The following table summarizes the biological activities observed for 5-(Aminomethyl)benzo[c][1,2]oxaborol-1(3H)-ol:

Activity	Target Organism	Minimum Inhibitory Concentration (MIC)	Cytotoxicity
Antifungal	Candida neoformans	30 μg/mL	Low in BV2 cells
Antibacterial	Staphylococcus aureus	50 μg/mL	Moderate in 293T cells
Anti-inflammatory	Human skin cells	N/A	Low

Antifungal Activity

A study demonstrated that 5-(Aminomethyl)benzo[c][1,2]oxaborol-1(3H)-ol exhibits potent antifungal activity against Candida neoformans, with a MIC of 30 μg/mL . This compound was also evaluated against clinical isolates, showing similar efficacy.

Cytotoxicity Evaluation

In vitro studies revealed that the compound has relatively low cytotoxicity against human cell lines (BV2 and 293T), indicating its potential safety for therapeutic applications . The low cytotoxic profile is particularly advantageous for topical formulations aimed at treating skin infections or inflammatory conditions.

Mechanistic Insights

Research indicates that the compound's ability to penetrate skin effectively enhances its therapeutic potential. Its action leads to decreased inflammation by inhibiting cytokine release, which may be beneficial in treating conditions characterized by excessive inflammation.

Future Directions

Given the promising results regarding its antifungal and anti-inflammatory activities, further research is warranted to explore:

• Therapeutic Applications : Investigating the efficacy of this compound in clinical settings for treating fungal infections and inflammatory diseases.
• Formulation Development : Exploring topical formulations that leverage its low cytotoxicity and effective skin penetration.
• Structure-Activity Relationship (SAR) : Conducting SAR studies to identify modifications that enhance potency or broaden the spectrum of activity against other pathogens.